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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorocyclohexane (C₆H₁₁Cl), also known as cyclohexyl chloride, is a colorless liquid with a

pungent odor that serves as a versatile solvent and an intermediate in the synthesis of

pharmaceuticals and other organic compounds.[1] While a valuable reagent, it is a hazardous

chemical that requires strict adherence to safety protocols to mitigate risks of irritation,

flammability, and environmental harm.[1][2] These application notes provide detailed

procedures for the safe handling and storage of chlorocyclohexane in a laboratory setting.

Quantitative Data Summary
The following table summarizes key quantitative data for chlorocyclohexane, essential for risk

assessment and safe handling.
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Property Value References

Molecular Formula C₆H₁₁Cl [3]

Molecular Weight 118.61 g/mol [1]

Appearance Colorless liquid [3]

Odor Pungent, asphyxiating [1][3]

Boiling Point 142 °C (287.6 °F) [3][4]

Melting Point -44 °C (-47.2 °F) [3][4]

Flash Point 28.9 °C (84 °F) [3]

Density 1.000 g/mL at 25 °C [3][4]

Vapor Pressure 7 hPa at 20 °C [5]

Water Solubility 0.4 g/L at 20 °C (insoluble) [5]

Incompatibilities
Strong oxidizing agents, strong

bases, acids, and acid fumes
[2][6][7]

Storage Temperature
Below +30°C in a cool, dry,

well-ventilated area
[3][5]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure through inhalation, skin contact, or eye contact.

[1]

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety

glasses are not sufficient.[5]

Hand Protection: Use chemical-resistant gloves. Fluorinated rubber (e.g., Vitoject®) with a

minimum layer thickness of 0.7 mm is recommended for full contact, providing a

breakthrough time of over 480 minutes. Nitrile rubber is suitable for splash contact.[5] Always

inspect gloves before use and dispose of contaminated gloves properly.[2]
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Body Protection: A flame-retardant lab coat or coveralls and closed-toe shoes are required.

[2]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[7] If ventilation is inadequate or exposure limits may be exceeded, use a NIOSH-

approved respirator with an organic vapor cartridge.[8]

Safe Handling and Use Protocol
Adherence to these steps is crucial to minimize the risk of fire, explosion, and exposure.

Preparation:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Have an appropriate fire extinguisher (dry powder, dry sand, or alcohol-resistant foam)

and a spill kit readily accessible.[5] Do NOT use a water jet for firefighting.[5]

Ground and bond all containers and receiving equipment to prevent static discharge.[5][9]

Use only non-sparking tools.[7]

Dispensing and Use:

Keep the container of chlorocyclohexane tightly closed when not in use.[5]

Avoid inhalation of vapors or mists.[2]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot

surfaces.[2][5] No smoking is permitted in the handling area.[5]

When transferring, pour slowly to minimize splashing and vapor generation.

Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks or leaving

the lab.[2][5]

Decontaminate all equipment and the work area after use.
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Storage Protocol
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Location: Store in a cool, dry, well-ventilated area specifically designated for flammable

liquids.[1][3]

Conditions: Keep containers tightly closed and upright to prevent leakage.[5] Store away

from direct sunlight and sources of heat or ignition.[6]

Segregation: Store separately from incompatible materials such as strong oxidizing agents,

strong bases, and acids.[2][7]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate non-essential personnel from the immediate area.

Remove all sources of ignition.[2]

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using a non-combustible absorbent material

like sand, earth, or vermiculite.[5]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled,

and closed container for disposal.[7]

Do not allow the spill to enter drains or waterways.[2][5]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[5]

Waste Disposal
Dispose of chlorocyclohexane waste and contaminated materials through a licensed

professional waste disposal service.[2]

Do not mix with other waste.[5]

Leave chemicals in their original containers for disposal.[5]

Handle uncleaned containers as you would the product itself.[5]

Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of

chlorocyclohexane.
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Start: Handling Chlorocyclohexane

1. Preparation
- Assess Risks

- Gather PPE & Spill Kit
- Verify Fume Hood Operation

End: Procedure Complete

2. Handling & Use
- Work in Fume Hood
- Ground Equipment
- Dispense Carefully

3. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Segregate Incompatibles

Post-Use

4. Waste Disposal
- Collect in Labeled Container

- Use Licensed Disposal Service

Waste Generated

Emergency Event
(Spill or Exposure)

Properly Stored

Spill Response
- Evacuate & Ventilate

- Remove Ignition Sources
- Contain & Absorb

If Spill

First Aid
- Follow SDS Protocol

- Seek Medical Attention

If Exposure

After Treatment

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of chlorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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